1,8-Dinitropyrene (90per cent)
1,8-Dinitropyrene (90per cent)
1,8-Dinitropyrene is a synthetic, yellow crystalline solid that is insoluble in water and moderately soluble in toluene. It is not used for any commercial applications and is used only for research purposes. When heated to decomposition, 1,8-dinitropyrene emits toxic fumes of nitrogen oxides. 1,8-dinitropyrene is found in particulate emissions from combustion products, of which diesel exhaust is the principle source. The primary route of potential human exposure to this chemical is inhalation. Detectable levels of 1,8-dinitropyrene have been found in respirable particulates from ambient atmospheric samples. It is reasonably anticipated to be a human carcinogen. (NCI05)
1,8-Dinitropyrene is a member of pyrenes.
1,8-Dinitropyrene is a member of pyrenes.
Brand Name:
Vulcanchem
CAS No.:
42397-65-9
VCID:
VC0049389
InChI:
InChI=1S/C16H8N2O4/c19-17(20)13-7-3-9-1-2-10-4-8-14(18(21)22)12-6-5-11(13)15(9)16(10)12/h1-8H
SMILES:
C1=CC2=C3C(=C(C=C2)[N+](=O)[O-])C=CC4=C(C=CC1=C43)[N+](=O)[O-]
Molecular Formula:
C16H8N2O4
Molecular Weight:
292.24 g/mol
1,8-Dinitropyrene (90per cent)
CAS No.: 42397-65-9
Reference Standards
VCID: VC0049389
Molecular Formula: C16H8N2O4
Molecular Weight: 292.24 g/mol
| CAS No. | 42397-65-9 |
|---|---|
| Product Name | 1,8-Dinitropyrene (90per cent) |
| Molecular Formula | C16H8N2O4 |
| Molecular Weight | 292.24 g/mol |
| IUPAC Name | 1,8-dinitropyrene |
| Standard InChI | InChI=1S/C16H8N2O4/c19-17(20)13-7-3-9-1-2-10-4-8-14(18(21)22)12-6-5-11(13)15(9)16(10)12/h1-8H |
| Standard InChIKey | BLYXNIHKOMELAP-UHFFFAOYSA-N |
| SMILES | C1=CC2=C3C(=C(C=C2)[N+](=O)[O-])C=CC4=C(C=CC1=C43)[N+](=O)[O-] |
| Canonical SMILES | C1=CC2=C3C(=C(C=C2)[N+](=O)[O-])C=CC4=C(C=CC1=C43)[N+](=O)[O-] |
| Colorform | Light brown needles recrystalized from benzene and methanol Yellow, fluffy, crystalline solid |
| Melting Point | 300 °C |
| Description | 1,8-Dinitropyrene is a synthetic, yellow crystalline solid that is insoluble in water and moderately soluble in toluene. It is not used for any commercial applications and is used only for research purposes. When heated to decomposition, 1,8-dinitropyrene emits toxic fumes of nitrogen oxides. 1,8-dinitropyrene is found in particulate emissions from combustion products, of which diesel exhaust is the principle source. The primary route of potential human exposure to this chemical is inhalation. Detectable levels of 1,8-dinitropyrene have been found in respirable particulates from ambient atmospheric samples. It is reasonably anticipated to be a human carcinogen. (NCI05) 1,8-Dinitropyrene is a member of pyrenes. |
| Solubility | In water, 5.4X10-2 mg/L at 25 °C (est) |
| Synonyms | 1,8-dinitropyrene |
| Vapor Pressure | 9.1X10-10 mm Hg at 25 °C (est) |
| PubChem Compound | 39185 |
| Last Modified | Nov 11 2021 |
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